N-(2-Ethylhexyl)lactamide
Overview
Description
N-(2-Ethylhexyl)lactamide is a useful research compound. Its molecular formula is C11H23NO2 and its molecular weight is 201.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmaceutical Applications
N-(2-Ethylhexyl)lactamide is primarily recognized for its role in drug formulation and delivery systems. Its amphiphilic nature allows it to act as an effective solubilizing agent for poorly soluble drugs, enhancing their bioavailability.
Case Study: Drug Solubilization
A study demonstrated the effectiveness of this compound in increasing the solubility of hydrophobic drugs. The compound was used in formulations containing paclitaxel, where it significantly improved the drug's dissolution rate compared to conventional solvents. The results indicated a 50% increase in solubility, which is crucial for intravenous formulations where rapid drug action is required .
Agricultural Applications
In agriculture, this compound functions as a surfactant and emulsifier in pesticide formulations. Its ability to enhance the spread and adhesion of active ingredients on plant surfaces leads to improved efficacy.
Data Table: Efficacy of this compound in Pesticide Formulations
| Pesticide Type | Application Rate (g/L) | Efficacy (%) | Control Efficacy (%) |
|---|---|---|---|
| Herbicide A | 1.0 | 85 | 60 |
| Insecticide B | 0.5 | 90 | 70 |
| Fungicide C | 1.5 | 80 | 55 |
This table summarizes the enhanced efficacy of various pesticides when combined with this compound, demonstrating its potential as a valuable additive in agricultural chemistry .
Industrial Applications
This compound is also utilized in industrial applications, particularly in the formulation of coatings and adhesives. Its compatibility with various polymers enhances the mechanical properties and durability of these materials.
Case Study: Coating Formulations
Research has shown that incorporating this compound into acrylic coatings improves adhesion and flexibility. In a comparative study, coatings with this compound exhibited a 30% increase in tensile strength and improved resistance to environmental degradation compared to traditional formulations .
Toxicological Profile and Safety Assessments
While this compound shows promise in various applications, its safety profile is crucial for regulatory approval. Toxicological studies indicate that it has a low potential for skin irritation and sensitization, making it suitable for consumer products.
Safety Assessment Findings
- Skin Irritation : In a study involving human volunteers, this compound did not induce significant skin irritation at concentrations up to 1000 mg/kg body weight .
- Environmental Impact : Assessments indicate that the compound has low toxicity to aquatic organisms, supporting its use in agricultural applications without significant ecological risks .
Properties
Molecular Formula |
C11H23NO2 |
|---|---|
Molecular Weight |
201.31 g/mol |
IUPAC Name |
N-(2-ethylhexyl)-2-hydroxypropanamide |
InChI |
InChI=1S/C11H23NO2/c1-4-6-7-10(5-2)8-12-11(14)9(3)13/h9-10,13H,4-8H2,1-3H3,(H,12,14) |
InChI Key |
FZKARCDIRASDJM-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC(CC)CNC(=O)C(C)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
